Cas no 349431-79-4 (Benzenepropanamide, N-(4-bromo-3-methylphenyl)-)

• Product Name: Benzenepropanamide, N-(4-bromo-3-methylphenyl)-
• CAS No: 349431-79-4
• MF: C₁₆H₁₆BrNO
• MW: 318.208343505859
• CID: 1466847
• PubChem ID: 884943
• Update Time: 2025-04-20

Benzenepropanamide, N-(4-bromo-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-(4-bromo-3-methylphenyl)-
• N-(4-bromo-3-methylphenyl)-3-phenylpropanamide
• 349431-79-4
• AKOS000202324
• SCHEMBL13227181
• STK030120
• DB-101465

• Inchi： 1S/C16H16BrNO/c1-12-11-14(8-9-15(12)17)18-16(19)10-7-13-5-3-2-4-6-13/h2-6,8-9,11H,7,10H2,1H3,(H,18,19)
• InChI Key： PDEWNLBVLMVJFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.04158
• Monoisotopic Mass: 317.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1